Cas no 938-50-1 (2-(2,6-Dimethylphenyl)acetic acid)

2-(2,6-Dimethylphenyl)acetic acid is a substituted phenylacetic acid derivative characterized by its dimethylphenyl functional group. This compound is of interest in organic synthesis and pharmaceutical research due to its structural versatility as a building block for more complex molecules. The presence of the dimethyl substitution at the ortho positions enhances steric hindrance, which can influence reactivity and selectivity in chemical transformations. It is commonly utilized in the preparation of fine chemicals, agrochemicals, and active pharmaceutical ingredients (APIs). The compound's stability and well-defined crystalline form make it suitable for precise synthetic applications. Its purity and consistent performance are critical for reproducible results in research and industrial processes.

2-(2,6-Dimethylphenyl)acetic acid structure

938-50-1 structure

Product Name:2-(2,6-Dimethylphenyl)acetic acid

CAS No:938-50-1

MF:C₁₀H₁₂O₂

MW:164.201083183289

MDL:MFCD06208111

CID:1029446

PubChem ID:19840115

Update Time:2025-10-29

2-(2,6-Dimethylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-(2,6-Dimethylphenyl)acetic acid
- 2,6-DIMETHYLPHENYLACETIC ACID
- RARECHEM AL BO 0588
- (2,6-Dimethylphenyl)acetic acid
- Benzeneacetic acid, 2,6-dimethyl-
- MMEXIIGRXCODNK-UHFFFAOYSA-N
- (2,6-Dimethyl-phenyl)-acetic acid
- SBB079585
- NE35895
- AK136023
- 2,6-Dimethylbenzeneacetic acid (ACI)
- Acetic acid, (2,6-xylyl)- (6CI, 7CI, 8CI)
- MDL： MFCD06208111
- Inchi： 1S/C10H12O2/c1-7-4-3-5-8(2)9(7)6-10(11)12/h3-5H,6H2,1-2H3,(H,11,12)
- InChI Key： MMEXIIGRXCODNK-UHFFFAOYSA-N
- SMILES： O=C(CC1C(C)=CC=CC=1C)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 155
Topological Polar Surface Area: 37.3

2-(2,6-Dimethylphenyl)acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM255892-1g	2-(2,6-Dimethylphenyl)acetic acid	938-50-1	95+%	1g	$159	2021-06-16
Chemenu	CM255892-5g	2-(2,6-Dimethylphenyl)acetic acid	938-50-1	95+%	5g	$437	2021-06-16
Chemenu	CM255892-10g	2-(2,6-Dimethylphenyl)acetic acid	938-50-1	95+%	10g	$727	2021-06-16
Chemenu	CM255892-25g	2-(2,6-Dimethylphenyl)acetic acid	938-50-1	95+%	25g	$1310	2021-06-16
Alichem	A010003530-250mg	2,6-Dimethylphenylacetic acid	938-50-1	97%	250mg	$499.20	2023-08-31
Alichem	A010003530-500mg	2,6-Dimethylphenylacetic acid	938-50-1	97%	500mg	$798.70	2023-08-31
Alichem	A010003530-1g	2,6-Dimethylphenylacetic acid	938-50-1	97%	1g	$1579.40	2023-08-31
TRC	D688328-10mg	2-(2,6-Dimethylphenyl)acetic acid	938-50-1		10mg	$ 50.00	2022-06-05
TRC	D688328-50mg	2-(2,6-Dimethylphenyl)acetic acid	938-50-1		50mg	$ 135.00	2022-06-05
TRC	D688328-100mg	2-(2,6-Dimethylphenyl)acetic acid	938-50-1		100mg	$ 230.00	2022-06-05

2-(2,6-Dimethylphenyl)acetic acid Production Method

Production Method 1

644-36-0

13862-28-7

938-50-1

Reaction Conditions

1.1 Reagents: Silver carbonate , Lithium carbonate (Li2CO3) Catalysts: Quinone , Palladium diacetate , N-[(1,1-Dimethylethoxy)carbonyl]-O-(1,1-dimethylethyl)-L-threonine Solvents: tert-Butanol ; 4 h, 110 °C

Reference

: Potassium methyltrifluoroborate

Molander, Gary A.; Petrillo, Daniel E., e-EROS Encyclopedia of Reagents for Organic Synthesis, 2016, 1, 1-8

Production Method 2

105337-15-3

938-50-1

Reaction Conditions

1.1 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran , Water ; 72 h, rt; rt → 50 °C; 24 h, 50 °C; 50 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water

Reference

: Preparation of imidazolo-, oxazolo-, and thiazolopyrimidine compounds as modulators of transient receptor potential protein vanilloid receptor 1 (TRPV1) activity

, United States, , ,

Production Method 3

25115-79-1

938-50-1

Reaction Conditions

1.1 Reagents: Ammonia , Cesium alloy, nonbase, Cs,K,Na
1.2 Reagents: Carbon dioxide , Water

Reference

: Facile cleavage of bibenzyls by cesium-potassium-sodium alloy leading to the formation of benzyl carbanions

Sengupta, Dibyendu; Grovenstein, E. Jr., Indian Journal of Chemistry, 1986, (2), 185-6

Production Method 4

854646-92-7

938-50-1

Reaction Conditions

1.1 Reagents: Hydrofluoric acid Solvents: Toluene , Water ; 0 °C; 4 h, 38 - 40 °C

Reference

: Method for producing (2,4-dimethylbiphenyl-3-yl)acetic acids and esters and their intermediate compounds

, World Intellectual Property Organization, , ,

Production Method 5

1338795-40-6

938-50-1

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid , Triethylsilane Solvents: Dichloromethane ; 3 h, 0 °C

Reference

: Preparation of 3-indazolylbenzenesulfonamides as kinase inhibitors useful in treating cancer

, World Intellectual Property Organization, , ,

Production Method 6

644-36-0

13862-28-7

938-50-1

Reaction Conditions

1.1 Reagents: Quinone , Silver carbonate , Lithium carbonate (Li2CO3) Catalysts: Palladium diacetate , N-[(1,1-Dimethylethoxy)carbonyl]-O-(1,1-dimethylethyl)-L-threonine Solvents: tert-Butanol ; 2 h, 110 °C

Reference

: Ligand-Accelerated ortho-C-H Alkylation of Arylcarboxylic Acids using Alkyl Boron Reagents

Thuy-Boun, Peter S.; Villa, Giorgio; Dang, Devin; Richardson, Paul; Su, Shun; et al, Journal of the American Chemical Society, 2013, 135(46), 17508-17513

Production Method 7

54708-14-4

938-50-1

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Triethylene glycol , Water ; 18 h, 120 °C; 120 °C → 50 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 1, cooled

Reference

: Process for producing 2,6-dialkylphenyl acetic acids

, World Intellectual Property Organization, , ,

Production Method 8

105-56-6

608-28-6

938-50-1

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ; rt; 10 min, rt
1.2 Reagents: Cuprous iodide ; 4 h, 95 °C; 95 °C → 0 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; 40 h, reflux
1.4 Reagents: Hydrochloric acid ; pH 2

Reference

: A process for the production of ramoplanin-like amide derivatives

, World Intellectual Property Organization, , ,

2-(2,6-Dimethylphenyl)acetic acid Raw materials

2-(2,6-Dimethylphenyl)acetic acid Preparation Products

2-(2,6-Dimethylphenyl)acetic acid (938-50-1)

2-(2,6-Dimethylphenyl)acetic acid Related Literature

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